Cas no 2229401-72-1 (2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol)

• Product Name: 2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol
• CAS No: 2229401-72-1
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 6168734
• PubChem ID: 165656550
• Update Time: 2025-05-19

2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol
• EN300-1925520
• 2229401-72-1

• Inchi： 1S/C10H19BrO/c1-2-8-3-5-9(6-4-8)10(12)7-11/h8-10,12H,2-7H2,1H3
• InChI Key： GUKCDMYCAJOEGR-UHFFFAOYSA-N
• SMILES： BrCC(C1CCC(CC)CC1)O

Computed Properties

• Exact Mass: 234.06193g/mol
• Monoisotopic Mass: 234.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol

Chemical Profile of 2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol (CAS No. 2229401-72-1)

2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229401-72-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique structural features and potential applications. This compound belongs to the class of brominated alcohols, characterized by the presence of a bromine atom and an alcohol functional group, both of which contribute to its reactivity and utility in various chemical transformations.

The molecular structure of 2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol consists of a bromine-substituted ethyl chain attached to a cyclohexyl ring, which is further substituted with an ethyl group at the fourth position. This particular arrangement imparts a high degree of steric hindrance around the bromine atom, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Negishi couplings. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

In recent years, there has been a significant surge in research focused on developing novel brominated compounds for their applications in medicinal chemistry. The presence of the bromine atom in 2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol allows for facile functionalization through palladium-catalyzed reactions, enabling the construction of diverse molecular architectures. This property has made it a cornerstone in the synthesis of biologically active compounds.

One of the most compelling aspects of 2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol is its potential role as a precursor in the development of novel therapeutic agents. The cyclohexyl moiety, with its ethyl substitution at the fourth position, contributes to the lipophilicity of the compound, making it an attractive candidate for drug design. Lipophilic compounds often exhibit improved membrane permeability, which is a critical factor in drug absorption and efficacy.

Recent studies have highlighted the utility of 2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases. The bromine atom serves as a handle for further derivatization, allowing chemists to modify the compound's properties to target specific enzymatic pathways. For instance, modifications at the alcohol functional group can introduce polar moieties that enhance binding affinity to biological targets.

The synthesis of 2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the bromination of an appropriate alcohol intermediate followed by ring closure and subsequent functionalization. The choice of reagents and catalysts is crucial in ensuring high yield and purity, which are essential for pharmaceutical applications.

In addition to its pharmaceutical relevance, 2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol has found applications in materials science. The compound's ability to undergo cross-coupling reactions makes it a valuable building block for synthesizing polymers and advanced materials with tailored properties. These materials can find applications in electronics, coatings, and other high-performance industrial sectors.

The safety profile of 2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol is another critical consideration. While not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this compound to minimize exposure.

Future research directions may explore novel derivatives of 2-bromo-1-(4-ethylcyclohexyl)ethan-1-ol to enhance its pharmacological properties. For instance, incorporating additional functional groups or exploring different substitution patterns could lead to compounds with improved bioavailability or targeted therapeutic effects. The versatility of this compound makes it a promising candidate for ongoing chemical innovation.

In conclusion,2-bromo - 1 - ( 4 - ethyl cyc lo hex yl ) e than - 1 - ol ( CAS No . 222940 - 7 2 - - 1 ) represents a significant advancement in synthetic chemistry with far-reaching implications for pharmaceuticals and materials science . Its unique structural features , coupled with its reactivity , make it an indispensable tool for chemists seeking to develop novel compounds . As research continues , we can expect further discoveries that will expand its utility and solidify its role as a key intermediate in modern chemical synthesis .